Cas no 105924-64-9 (((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene)

• Product Name: ((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene
• CAS No: 105924-64-9
• MF: C₉H₇F₃O₂S
• MW: 236.210891962051
• CID: 126908
• PubChem ID: 5708889
• Update Time: 2024-11-03

((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• ((3,3,3-Trifluoroprop-1-en-1-yl)sulfonyl)benzene
• 3,3,3-TRIFLUORO-1-(PHENYLSULFONYL)-1-PRO PENE
• 3,3,3-trifluoroprop-1-enylsulfonylbenzene
• Benzene,[(3,3,3-trifluoro-1-propen-1-yl)sulfonyl]-
• 1-((E)-3,3,3-TRIFLUOROPROP-1-ENYLSULFONYL)BENZENE
• 105924-64-9
• 3,3,3-trifluoro-1-(phenylsulfonyl)-1-propene
• [(E)-3,3,3-trifluoroprop-1-enyl]sulfonylbenzene
• MFCD00674025
• F73985
• MXCAYGIFNXCLMK-VOTSOKGWSA-N
• [(1E)-3,3,3-TRIFLUOROPROP-1-ENE-1-SULFONYL]BENZENE
• (E)-((3,3,3-trifluoroprop-1-en-1-yl)sulfonyl)benzene
• DB-345085

• Inchi： 1S/C9H7F3O2S/c10-9(11,12)6-7-15(13,14)8-4-2-1-3-5-8/h1-7H/b7-6+
• InChI Key： MXCAYGIFNXCLMK-VOTSOKGWSA-N
• SMILES： S(/C=C/C(F)(F)F)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 236.01188512g/mol
• Monoisotopic Mass: 236.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Melting Point: 68-71 °C(lit.)
• PSA: 42.52000
• LogP: 3.61710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds